Cas no 637317-70-5 (4-(5Z)-4-oxo-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)butanamide)

• Product Name: 4-(5Z)-4-oxo-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)butanamide
• CAS No: 637317-70-5
• Molecular Formula: C₂₁H₁₉N₃O₂S₂
• Molecular Weight: 409.524461984634
• CID: 6602988
• PubChem ID: 1396293

4-(5Z)-4-oxo-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)butanamide Properties

Names and Identifiers

• 4-(5Z)-4-oxo-5-(2E)-3-phenylprop-2-en-1-ylidene-2-sulfanylidene-1,3-thiazolidin-3-yl-N-(pyridin-2-yl)butanamide
• 4-((Z)-4-oxo-5-((E)-3-phenylallylidene)-2-thioxothiazolidin-3-yl)-N-(pyridin-2-yl)butanamide
• 3-Thiazolidinebutanamide, 4-oxo-5-(3-phenyl-2-propen-1-ylidene)-N-2-pyridinyl-2-thioxo-
• SCHEMBL12328429
• IDI1_010654
• HMS1425O15
• 637317-70-5
• 4-[(5Z)-4-OXO-5-[(2E)-3-PHENYLPROP-2-EN-1-YLIDENE]-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]-N-(PYRIDIN-2-YL)BUTANAMIDE
• F1063-2484
• 4-[(5Z)-4-oxo-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-2-ylbutanamide
• AKOS002180565

• InChIKey： DIKYGZKRMFGOEB-UHFFFAOYSA-N
• Inchi： 1S/C21H19N3O2S2/c25-19(23-18-12-4-5-14-22-18)13-7-15-24-20(26)17(28-21(24)27)11-6-10-16-8-2-1-3-9-16/h1-6,8-12,14H,7,13,15H2,(H,22,23,25)
• SMILES： S1C(=CC=CC2=CC=CC=C2)C(=O)N(CCCC(NC2=NC=CC=C2)=O)C1=S

Computed Properties

• Exact Mass: 409.09186920g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 409.09186920g/mol
• Heavy Atom Count: 28
• Complexity: 642
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 120Ų

Experimental Properties

• pka: 13.44±0.70(Predicted)
• Density: 1.36±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides